Cas no 1796291-89-8 (3-({[(Benzyloxy)carbonyl]amino}methyl)-4-hydroxy-3-methylbutanoic acid)

• Product Name: 3-({[(Benzyloxy)carbonyl]amino}methyl)-4-hydroxy-3-methylbutanoic acid
• CAS No: 1796291-89-8
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 5654576
• PubChem ID: 108495844
• Update Time: 2025-05-23

3-({[(Benzyloxy)carbonyl]amino}methyl)-4-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729610
• 3-({[(benzyloxy)carbonyl]amino}methyl)-4-hydroxy-3-methylbutanoic acid
• 1796291-89-8
• 3-({[(Benzyloxy)carbonyl]amino}methyl)-4-hydroxy-3-methylbutanoic acid

• Inchi： 1S/C14H19NO5/c1-14(10-16,7-12(17)18)9-15-13(19)20-8-11-5-3-2-4-6-11/h2-6,16H,7-10H2,1H3,(H,15,19)(H,17,18)
• InChI Key： KKLVZUZWUMQVMO-UHFFFAOYSA-N
• SMILES： OCC(C)(CC(=O)O)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-({[(Benzyloxy)carbonyl]amino}methyl)-4-hydroxy-3-methylbutanoic acid

3-({[(Benzyloxy)carbonyl]amino}methyl)-4-hydroxy-3-methylbutanoic acid: A Comprehensive Overview

The compound with CAS No. 1796291-89-8, known as 3-({[(Benzyloxy)carbonyl]amino}methyl)-4-hydroxy-3-methylbutanoic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its unique structure, which includes a benzyloxy group, a carbonyl group, and a hydroxyl group, making it a versatile building block for various chemical reactions and applications.

Benzyloxy groups are commonly used in organic synthesis as protecting groups for hydroxyl functionalities. In this compound, the benzyloxy group is attached to the carbonyl group, forming a benzyloxycarbonyl (Cbz) moiety. This structure is particularly useful in peptide synthesis, where it serves as a temporary protecting group for amino acids. The presence of the Cbz group in this compound highlights its potential applications in medicinal chemistry and drug discovery.

The molecule also features a hydroxyl group at the 4-position, which introduces additional functional diversity. Hydroxyl groups are known for their ability to participate in hydrogen bonding, making them crucial in biological systems. This hydroxyl functionality could play a role in the compound's solubility, stability, and interactions with biological molecules.

Recent studies have explored the use of similar compounds in the development of novel therapeutic agents. For instance, researchers have investigated the role of benzyloxycarbonyl-containing compounds in modulating enzyme activity and protein-protein interactions. These findings suggest that 3-({[(Benzyloxy)carbonyl]amino}methyl)-4-hydroxy-3-methylbutanoic acid could serve as a lead compound for designing drugs targeting specific biological pathways.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The introduction of the Cbz group typically involves reacting an alcohol with benzyl chloroformate under basic conditions. Subsequent steps may include oxidation or reduction reactions to introduce or modify functional groups.

The stereochemistry of this compound is another area of interest. The presence of multiple stereogenic centers (the hydroxyl group at position 4 and the methyl group at position 3) makes this molecule chiral. Stereoisomers can exhibit vastly different biological activities, which underscores the importance of controlling stereochemistry during synthesis.

From an analytical standpoint, this compound can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). NMR spectroscopy is particularly useful for determining the spatial arrangement of atoms within the molecule, while MS provides insights into the molecular weight and fragmentation patterns.

Recent advancements in computational chemistry have enabled researchers to model the behavior of such compounds at the molecular level. Molecular dynamics simulations and quantum mechanical calculations can predict how this compound interacts with other molecules, providing valuable insights into its potential applications.

In conclusion, 3-({[(Benzyloxy)carbonyl]amino}methyl)-4-hydroxy-3-methylbutanoic acid is a multifaceted compound with significant potential in organic synthesis and drug discovery. Its unique structure, functional groups, and stereochemical properties make it an intriguing subject for further research. As new technologies emerge and our understanding of molecular interactions deepens, this compound will likely play an increasingly important role in advancing chemical science.